Cas no 861357-58-6 (2-chloro-1-(3,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(3,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one
• CAS No: 861357-58-6
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD19301339
• CID: 5617483
• PubChem ID: 44718451
• Update Time: 2025-05-20

2-chloro-1-(3,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one
• Z1251357468
• EN300-2968167
• 861357-58-6
• Ethanone, 2-chloro-1-(3,5-dimethyl-1H-pyrrol-2-yl)-

• MDL： MFCD19301339
• Inchi： 1S/C8H10ClNO/c1-5-3-6(2)10-8(5)7(11)4-9/h3,10H,4H2,1-2H3
• InChI Key： SNCHNJOPTXAHSC-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(C)C=C(C)N1)=O

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Melting Point: 143 °C
• Boiling Point: 297.3±35.0 °C(Predicted)
• pka: 15.83±0.50(Predicted)

Additional information on 2-chloro-1-(3,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one

2-Chloro-1-(3,5-Dimethyl-1H-Pyrrol-2-yl)Ethan-1-one: A Comprehensive Overview

2-Chloro-1-(3,5-Dimethyl-1H-Pyrrol-2-yl)Ethan-1-one, also known by its CAS number 861357-58-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrole ring substituted with two methyl groups and a chloro group attached to a ketone moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 2-Chloro-1-(3,5-Dimethyl-1H-Pyrrol-2-yl)Ethan-1-one involves a series of well-established organic reactions. Recent studies have focused on optimizing the synthesis process to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound. These advancements not only enhance the efficiency of the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of physical properties, 2-Chloro-1-(3,5-Dimethyl-1H-Pyrrol-2-yl)Ethan-1-one exhibits a melting point of approximately 98°C and a boiling point around 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under different pH conditions has also been extensively studied, revealing its resistance to hydrolysis in neutral and mildly acidic environments.

The structural features of this compound play a crucial role in its biological activity. The presence of the pyrrole ring contributes to its aromaticity, while the chloro group introduces electron-withdrawing effects that can influence the molecule's reactivity. Recent research has highlighted the potential of 2-Chloro-1-(3,5-Dimethyl-1H-Pyrrol-2-yl)Ethan-one as a lead compound in anti-cancer drug development. Studies conducted in vitro have demonstrated its ability to inhibit the growth of certain cancer cell lines, suggesting promising therapeutic applications.

Beyond pharmacology, this compound has found utility in material science as well. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have reported the successful synthesis of metalloporphyrins using this compound as a precursor, opening new avenues for applications in catalysis and sensing technologies.

In conclusion, 2-Chloro-1-(3,5-Dimethyl-iH-Pyrrol-z-yi)Ethan-z-one, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from drug discovery to materials development. As ongoing studies uncover new insights into its properties and functions, this compound is poised to make significant contributions to both academic and industrial advancements.